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Compound of Interest

N,N-Dimethyl-2-chloropropylamine
Compound Name:
hydrochloride

Cat. No.: B032990

CAS Number: 4584-49-0

This technical guide provides an in-depth overview of N,N-Dimethyl-2-chloropropylamine
hydrochloride, a versatile chemical intermediate with significant applications in the
pharmaceutical and agrochemical industries. This document is intended for researchers,
scientists, and professionals involved in drug development and chemical synthesis.

Chemical and Physical Properties

N,N-Dimethyl-2-chloropropylamine hydrochloride, also known by synonyms such as 3-
(Dimethylamino)isopropyl chloride hydrochloride and 2-Chloro-1-(dimethylamino)propane
hydrochloride, is a white to off-white crystalline solid.[1][2][3][4] It is characterized by its high
solubility in water and polar organic solvents like methanol and ethanol.[2][3]
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Property Value Reference(s)

CAS Number 4584-49-0 [1][5]
CsH13CI2N

Molecular Formula [1112]

(CH3CHCICHzN(CHs)z - HCI)

Molecular Weight 158.07 g/mol [1112]131[5]

White to off-white crystalline
Appearance _ [21[3][4]
powder/solid

Melting Point 187-190 °C [2][4]
Solubility in Water 2000 mg/mL at 20°C [2]
) Typically available as 98% or
Purity [51061[7]
99% pure

Synthesis Protocols

The synthesis of N,N-Dimethyl-2-chloropropylamine hydrochloride can be achieved
through various methods. Two common experimental protocols are detailed below.

Synthesis from 1-Dimethylamino-2-propanol

A prevalent laboratory-scale synthesis involves the chlorination of 1-dimethylamino-2-propanol
using thionyl chloride.[4][8]

Experimental Protocol:

¢ A solution of 1-dimethylamino-2-propanol in chloroform is prepared and cooled to
approximately 0°C with continuous stirring.

o A solution of freshly distilled thionyl chloride in chloroform is added dropwise to the cooled
solution.

e The reaction mixture is allowed to warm to ambient temperature over a period of 30 minutes.
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¢ The mixture is then heated to reflux for an additional 30 minutes, during which any
precipitated material should redissolve.

¢ As the reaction proceeds, N,N-Dimethyl-2-chloropropylamine hydrochloride begins to
crystallize from the boiling solvent.

« After cooling, the reaction mixture is diluted with ether to facilitate complete precipitation.

» The solid product is collected by filtration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N,N-Dimethyl-2-chloropropylamine Hydrochloride: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032990#n-n-dimethyl-2-chloropropylamine-
hydrochloride-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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